17:0-20:3 PC-d5

• Molecular Formula: C45H84NO8P
• Molecular Weight: 803.2 g/mol
• InChI: InChI=1S/C45H84NO8P/c1-6-8-10-12-14-16-18-20-22-23-24-26-28-30-32-34-36-38-45(48)54-43(42-53-55(49,50)52-40-39-46(3,4)5)41-51-44(47)37-35-33-31-29-27-25-21-19-17-15-13-11-9-7-2/h8,10,14,16,20,22,43H,6-7,9,11-13,15,17-19,21,23-42H2,1-5H3/b10-8-,16-14-,22-20-/t43-/m1/s1/i41D2,42D2,43D
• InChIKey: VJODNNQZGFWVNO-KBIBGJITSA-N

17:0-20:3 PC-d5 for Quantitative Lipidomics

17:0-20:3 PC-d5 (1-heptadecanoyl-2-eicosatrienoyl-sn-glycero(d5)-3-phosphocholine; CAS 2342575-54-4) is a deuterium-labeled analog of the phosphatidylcholine (PC) species PC(17:0/20:3) . The molecule is characterized by an odd-chain (C17:0) saturated fatty acyl group at the sn-1 position and a polyunsaturated (C20:3) chain at the sn-2 position, with five deuterium atoms incorporated at the glycerol backbone (d5) [1]. This compound belongs to the class of stable isotope-labeled (SIL) internal standards (ISTDs) that are widely employed in targeted lipidomics to correct for matrix effects and instrument variability during liquid chromatography-tandem mass spectrometry (LC-MS/MS) quantification [2].

Product Type

Deuterium-labeled odd-chain PC internal standard

Analytical Workflow

Co-eluting ISTD for LC-MS/MS targeted lipidomics

Key Selection Attribute

Structurally matched to endogenous PC(17:0/20:3) for matrix-effect correction

• [1] InvivoChem. 17:0-20:3 PC-d5. View Source
• [2] YJS Ershisan. Phospholipid Detection in Food Additives. View Source

17:0-20:3 PC-d5 vs. Generic PC Standards

The accurate, absolute quantification of individual phosphatidylcholine (PC) species in complex biological matrices by LC-MS/MS is fundamentally dependent on the use of a co-eluting, structurally identical internal standard (ISTD) that is chemically indistinguishable from the target analyte during sample preparation, yet can be uniquely resolved by the mass spectrometer [1]. Generic substitution with an unlabeled lipid standard, or a mismatched deuterated ISTD, fails because it cannot correct for differential matrix effects—the ion suppression or enhancement that is specific to each lipid's retention time and chemical environment [2]. While the use of a single ISTD per lipid class is a common compromise for relative quantification, it introduces systematic error, particularly for highly unsaturated PC species [3]. The deuterated form, 17:0-20:3 PC-d5, provides the ideal, chemically matched standard for its specific endogenous counterpart, enabling the highest possible quantitative accuracy and precision [4].

Target: 17:0-20:3 PC-d5

Exact structural and retention-time match ensures reliable matrix-effect correction for PC(17:0/20:3).

Substitute: Unlabeled or mismatched deuterated PC ISTD

Differential matrix effects and retention-time mismatch may shift quantification accuracy. Class-level ISTDs introduce systematic error for highly unsaturated PC species.

Odd-chain C17:0 backbone

Eliminates endogenous background in mammalian samples, preventing overestimation.

Even-chain fatty acid ISTDs (C16:0, C18:0)

Abundant endogenous even-chain lipids can interfere, compromising quantification reliability.

Glycerol backbone deuteration (d5)

Preserves reversed-phase retention behavior; minimizes deuterium-induced retention shift.

Headgroup-deuterated PC ISTDs (d9-choline, etc.)

Polar deuteration may subtly alter retention time, potentially affecting co-elution and matrix-effect correction.

• [1] MDPI. Reviewer 1 Report, Quantitative Analyses and Validation of Phospholipids and Sphingolipids in Ischemic Rat Brains. View Source
• [2] YJS Ershisan. Phospholipid Detection in Food Additives. View Source
• [3] Lange M, et al. Anal Bioanal Chem. 2020;412(15):3573-3584. doi:10.1007/s00216-020-02576-x. View Source
• [4] InvivoChem. 17:0-20:3 PC-d5. View Source

Analytical Selection Evidence for 17:0-20:3 PC-d5

Chemical Fidelity for Accurate Quantification

The compound 17:0-20:3 PC-d5 is synthesized to a high isotopic purity (>99% by TLC) and is formulated as a 1 mg/mL solution, ensuring its immediate applicability as a precise internal standard . Unlike using a different, commercially available deuterated PC (e.g., 16:0 PC-d9 or 14:0 PC-d13), which would not co-elute with the target analyte 17:0-20:3 PC, this exact chemical match is essential for accurately compensating for matrix effects that vary with retention time in LC-MS workflows [1]. The five deuterium atoms (d5) are positioned on the glycerol backbone, ensuring a sufficient mass shift to avoid interference from the target analyte's natural isotopic envelope while minimizing the risk of altering chromatographic behavior, a known issue with high-deuteration analogs .

Chemical Fidelity

Class-level inference

Co-elution with target analyte vs. mismatched ISTD retention shift

Supports accurate matrix-effect correction in LC-MS/MS

Retention-time-dependent ion suppression varies by lipid species; class-level ISTD may not compensate.

Evidence Dimension	Chemical Fidelity for Matrix Effect Correction
Target Compound Data	Exact isotopic analog of 17:0-20:3 PC; isotopic purity >99% (TLC)
Comparator Or Baseline	Mismatched deuterated PC ISTD (e.g., 16:0 PC-d9, 14:0 PC-d13)
Quantified Difference	Co-elution with target analyte vs. differential retention time, which leads to inaccurate matrix effect correction.
Conditions	LC-MS/MS lipidomics; biological matrices (e.g., plasma, tissue extract)

Why This Matters

Ensuring co-elution between the internal standard and the analyte is paramount for accurate quantification, as matrix-induced ion suppression or enhancement is retention time-dependent.

• [1] YJS Ershisan. Phospholipid Detection in Food Additives. View Source

Elimination of Endogenous Background

A key advantage of 17:0-20:3 PC-d5 is its structural feature of an odd-chain fatty acid (C17:0) at the sn-1 position. Mammalian systems do not naturally synthesize odd-chain fatty acids; therefore, the C17:0 moiety is virtually absent in most biological samples [1]. This ensures that the signal from the internal standard is not compromised by interference from the endogenous lipidome, which is a critical risk when using ISTDs based on common even-chain fatty acids like palmitic acid (C16:0) or stearic acid (C18:0) [2]. The odd-chain design thus provides a unique mass signature for reliable identification and quantification without background contamination [3].

Endogenous Background

Class-level inference

Zero endogenous signal (C17:0 odd-chain) vs. potential interference from even-chain lipids

Prevents overestimation in mammalian biological matrices

Odd-chain fatty acids are virtually absent in mammalian systems, ensuring ISTD specificity.

Evidence Dimension	Endogenous Background Interference
Target Compound Data	Contains C17:0 (odd-chain), absent in mammalian systems.
Comparator Or Baseline	ISTDs with even-chain fatty acids (e.g., C16:0, C18:0)
Quantified Difference	Zero endogenous background signal vs. potential for significant interference from abundant endogenous C16:0- and C18:0-containing lipids.
Conditions	Analysis of mammalian biological samples (tissues, biofluids, cell cultures)

Why This Matters

Using an odd-chain ISTD eliminates the risk of overestimating analyte concentrations due to contributions from the endogenous lipid pool, thereby improving the accuracy and reliability of the quantitative data.

• [1] Anal Bioanal Chem. 2017;409(4):987-999. (Contextual reference for odd-chain ISTDs in lipidomics). View Source
• [2] Anal Chim Acta. 2025;1367:344297. (Describes use of odd-chain phospholipids as probes). View Source
• [3] J Chromatogr B. 2013;912:105-114. (Method for mitochondrial phospholipids, utilizing class-specific ISTDs). View Source

Backbone Deuteration for Chromatographic Fidelity

The incorporation of five deuterium atoms on the glycerol backbone (d5) of 17:0-20:3 PC-d5, rather than on the polar headgroup (e.g., choline-d9 or -d13), minimizes any potential alteration in chromatographic retention time on reversed-phase columns . While deuterium labeling is generally considered to have a negligible effect on physicochemical properties, significant deuteration of polar moieties can sometimes induce a small but measurable shift in retention time due to altered hydrogen-bonding interactions with the stationary phase [1]. By placing the label on the hydrophobic backbone, this risk is mitigated, ensuring the most accurate co-elution and matrix effect correction [2].

Chromatographic Fidelity

Class-level inference

Backbone-d5: minimal retention shift vs. headgroup-deuterated analogs potential shift

Supports robust co-elution on reversed-phase columns

Polar deuteration may subtly alter hydrogen bonding and retention; backbone placement reduces risk.

Evidence Dimension	Chromatographic Retention Time Fidelity
Target Compound Data	Backbone-labeled (d5); expected minimal retention time shift.
Comparator Or Baseline	Headgroup-deuterated PC ISTDs (e.g., d9-choline, d13-choline)
Quantified Difference	Potential for undetectable shift vs. a known, though often small, potential for retention time shift in highly deuterated headgroup analogs.
Conditions	Reversed-phase liquid chromatography (RPLC) for lipid separation

Why This Matters

Consistent, matched retention time between the analyte and its ISTD is non-negotiable for robust and valid LC-MS quantification; this design choice prioritizes chromatographic integrity.

• [1] XARXBIO. 16:0 PC-d9 (Discusses properties of headgroup-deuterated PC). View Source
• [2] Lange M, et al. Anal Bioanal Chem. 2020;412(15):3573-3584. (Highlights need for accurate ISTD matching). View Source

Application Scenarios for 17:0-20:3 PC-d5

Absolute Quantification in Biological Samples

This is the primary, intended use case. 17:0-20:3 PC-d5 is employed as the internal standard in a validated LC-MS/MS method to achieve accurate and precise absolute quantification of its endogenous counterpart, 17:0-20:3 phosphatidylcholine, in complex samples such as human plasma [1], tissue homogenates [2], or cell lysates [3]. The use of a perfectly matched, stable isotope-labeled standard is the gold-standard approach for correcting for extraction recovery, sample handling losses, and LC-MS/MS matrix effects [4].

Method Development and Validation

The compound serves as a critical reagent in the development and rigorous validation of new lipidomic assays. Its high purity and well-defined isotopic enrichment allow researchers to establish key validation parameters, including intra- and inter-day precision, accuracy (as % recovery), and matrix effects, specifically for the PC(17:0/20:3) analyte class [5]. This ensures the resulting analytical method is fit for its intended purpose, whether for biomarker discovery or mechanistic studies.

QC in High-Throughput Lipidomics

In large-scale lipidomics studies, 17:0-20:3 PC-d5 can be incorporated into QC sample workflows. By spiking a known, consistent amount of this non-endogenous standard into all study samples, analysts can monitor instrument performance, retention time stability, and ionization efficiency throughout a long analytical batch. Significant deviation in the internal standard's response serves as an early warning of system drift or a problematic sample matrix, allowing for data normalization or re-analysis [6].

Application

Selection Property

Validation Focus

Absolute Quantification in Biological Samples

Co-eluting, structurally matched ISTD

Precision and accuracy in human plasma research matrices, tissue homogenates, or cell lysates

Method Development and Validation

High isotopic purity and defined enrichment

Assessment of recovery, matrix effects, and intra-/inter-day precision for PC(17:0/20:3) assays

QC in High-Throughput Lipidomics

Non-endogenous odd-chain signal

System suitability, retention-time stability, and ionization efficiency monitoring across long batches

• [1] Lange M, et al. Anal Bioanal Chem. 2020;412(15):3573-3584. View Source
• [2] MDPI. Quantitative Analyses and Validation of Phospholipids and Sphingolipids in Ischemic Rat Brains. View Source
• [3] J Chromatogr B. 2013;912:105-114. View Source
• [4] YJS Ershisan. Phospholipid Detection in Food Additives. View Source
• [5] Anal Chim Acta. 2025;1367:344297. (Context for using odd-chain lipids as standards). View Source
• [6] InvivoChem. 17:0-20:3 PC-d5. View Source